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Compound of Interest

Compound Name: Ergoline

Cat. No.: B1233604

An In-depth Technical Guide to the Ergoline Nucleus

Introduction

The ergoline nucleus is a rigid, tetracyclic indole alkaloid that forms the foundational scaffold
for a vast class of biologically active compounds known as ergot alkaloids.[1] First identified in
the ergot fungus (Claviceps purpurea), this core structure is the basis for numerous natural,
semi-synthetic, and fully synthetic derivatives with profound pharmacological importance.[1][2]
Due to the structural similarity of the ergoline core to endogenous neurotransmitters such as
serotonin, dopamine, and norepinephrine, its derivatives can interact with a wide array of G-
protein coupled receptors (GPCRS), acting as agonists, partial agonists, or antagonists.[2][3]
This functional diversity has led to the development of critical therapeutic agents for conditions
ranging from migraines and Parkinson's disease to hyperprolactinemia.[1][4] This technical
guide provides a detailed examination of the basic chemical structure of the ergoline nucleus,
its physicochemical properties, key experimental methodologies for its synthesis and analysis,
and its interaction with biological signaling pathways.

Core Chemical Structure

The ergoline nucleus is a complex heterocyclic system that serves as the invariable template
for all ergot alkaloids. Its unique three-dimensional shape is critical to its biological activity.

Tetracyclic Ring System
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The ergoline structure, with the chemical formula C14H1sNz, is a partially hydrogenated
derivative of indolo[4,3-fg]quinoline.[5] It consists of four fused rings, conventionally labeled A,
B, C, and D.

e Rings A and B: Form an indole moiety.
e Rings C and D: Together constitute a quinoline system. Ring D is a tetrahydropyridine ring.

The fusion of these rings creates a rigid, conformationally restricted molecule, which is a key
factor in its ability to bind with high affinity to specific receptor sites.

Nomenclature and Numbering

The systematic IUPAC name for the ergoline nucleus is (6aR,10aR)-4,6,6a,7,8,9,10,10a-
octahydroindolo[4,3-fg]quinoline.[5] The standard numbering system for the atoms within the
rings is crucial for identifying the positions of substituents in its various derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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